2-Tert-butyl-5-nitro-1H-indole-7-carbonitrile

• CAS RN: 952664-97-0
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol
• IUPAC Name: 2-tert-butyl-5-nitro-1H-indole-7-carbonitrile
• InChI: InChI=1S/C13H13N3O2/c1-13(2,3)11-6-8-4-10(16(17)18)5-9(7-14)12(8)15-11/h4-6,15H,1-3H3
• InChI Key: BSJQIBDHKIHBHB-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC2=CC(=CC(=C2N1)C#N)[N+](=O)[O-]

Description

2-Tert-butyl-5-nitro-1H-indole-7-carbonitrile is a useful research compound. Its molecular formula is C13H13N3O2 and its molecular weight is 243.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-amino-3-(3,3-dimethylbut-1-ynyl)-5-nitrobenzonitrile (1.7 g, 7.0 mmol) in THF (35 mL) was added TBAF (9.5 g, 28 mmol) at room temperature. The mixture was heated at reflux overnight. The reaction mixture was cooled and the THF was removed under reduced pressure. Water (50 ml) was added to the residue and the mixture was extracted with EtOAc. The organics were dried over Na2SO4 and the solvent was evaporated under vacuum to obtain 0.87 g of crude product 2-tert-butyl-5-nitro-1H-indole-7-carbonitrile which was used directly in the next step without purification.